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Compound of Interest

Compound Name: 1-Piperonylpiperazine

Cat. No.: B118981 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate and essential safety and logistical

information for the use of 1-Piperonylpiperazine, including personal protective equipment

(PPE) protocols, emergency procedures, and disposal plans.

Hazard Identification and Personal Protective Equipment
1-Piperonylpiperazine is a chemical that can cause severe skin burns, eye damage, and

respiratory irritation[1][2]. It is harmful if swallowed, in contact with skin, or inhaled[1].

Adherence to strict safety protocols is crucial to minimize risk.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield compliant with

OSHA's 29 CFR 1910.133 or

European Standard EN166.

To prevent eye contact which

can cause serious eye

damage or irritation[1].

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat or

protective suit.

To prevent skin contact which

can cause severe burns or

irritation[1][3].

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator, such as a dust mask

type N95 (US), should be used

in case of dust formation or

inadequate ventilation.

To prevent inhalation which

may cause respiratory

irritation[1].

First Aid and Emergency Procedures
Immediate action is critical in the event of exposure to 1-Piperonylpiperazine.
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Seek immediate medical attention[1].

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek immediate medical attention.

Wash contaminated clothing before reuse[1].

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention[1][4].

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention[1]. Ingestion can cause severe

swelling and damage to delicate tissues, with a

danger of perforation[1].

In case of a spill, evacuate personnel to a safe area. Do not touch damaged containers or

spilled material unless wearing appropriate protective clothing. Sweep up and shovel the

material into suitable containers for disposal. Prevent the chemical from entering the

environment[1].

Handling and Storage
Proper handling and storage are essential to maintain the integrity of 1-Piperonylpiperazine
and ensure a safe laboratory environment.

Handling: Do not breathe dust. Avoid contact with skin, eyes, and clothing. Use only in a

well-ventilated area or under a fume hood. Wash hands thoroughly after handling[1].
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Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed and

store in a corrosives area. Keep away from strong oxidizing agents and strong acids[1]. The

product should be stored locked up[1].

Disposal Plan
The disposal of 1-Piperonylpiperazine and its contaminated materials must be handled by a

licensed professional waste disposal service[3].

Waste Preparation: The recommended method of disposal is incineration. The material may

be dissolved or mixed with a combustible solvent to facilitate this process. Consult with the

waste disposal service for approved solvents[3].

Containerization: Use a suitable, clearly labeled, and closed container for the waste mixture.

The label should include the chemical name and any associated hazards[3].

Contaminated Materials: Any materials that have come into contact with 1-
Piperonylpiperazine, such as gloves, filter paper, and glassware, should be treated as

hazardous waste and disposed of accordingly[3].

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Piperonylpiperazine is provided

below for quick reference.

Property Value

Appearance White to yellow to orange crystalline powder[5].

Molecular Formula C₁₂H₁₆N₂O₂[5].

Molecular Weight 220.27 g/mol [2].

Melting Point 36-40 °C (lit.), 40-46 °C[5].

Boiling Point 147-149 °C / 2 mmHg (lit.).

Flash Point > 112 °C / > 233.6 °F[1], 113 °C - closed cup.
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Experimental Workflow Visualization
The following diagram illustrates the standard operational workflow for handling 1-
Piperonylpiperazine, from initial preparation to final disposal, emphasizing key safety

checkpoints.
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Fig. 1: Standard workflow for handling 1-Piperonylpiperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

